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Compound of Interest |

Fmoc-(R)-3-Amino-4-(2-furyl)-
Compound Name:

butyric acid
CAS No.: 270596-34-4
Cat. No.: B1310868

Get Quote

Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is a specialized amino acid derivative that holds
significant value for researchers and developers in the fields of peptide synthesis and medicinal
chemistry. Its unique chemical architecture, combining a butyric acid backbone with a
stereospecific amine, a furan moiety, and the crucial fluorenylmethyloxycarbonyl (Fmoc)
protecting group, offers a distinct set of properties and functionalities.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a key
feature of this compound.[1] This moiety is present in numerous natural products and
pharmaceuticals, suggesting its favorable role in biological systems.[1] Its incorporation into a
peptide sequence can subtly influence properties such as solubility, lipophilicity, and the
peptide's interaction with its biological targets.[1] Furthermore, the furan ring is chemically
versatile, capable of participating in various organic reactions like electrophilic aromatic
substitution and Diels-Alder reactions, which provides a platform for further chemical
modifications.[1]

The N-terminal Fmoc group is the cornerstone of its application in modern solid-phase peptide
synthesis (SPPS). The Fmoc protecting group is renowned for its stability under acidic
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conditions and its lability under mild basic conditions (typically using piperidine).[2] This
orthogonality allows for the selective deprotection of the a-amino group without affecting acid-
sensitive side-chain protecting groups, leading to fewer side reactions and higher yields in
peptide synthesis.[2][3]

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid, designed for professionals in drug
development and chemical research.

Physicochemical Properties

The specific experimental data for Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is not widely
published. However, based on its chemical structure and data from analogous compounds, we
can summarize its expected properties.
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Property Value Source

(R)-3-((((9H-fluoren-9-
Chemical Name yl)methoxy)carbonyl)amino)-4-  N/A

(furan-2-yl)butanoic acid

Molecular Formula C23H21NO5 Calculated

Molecular Weight 391.42 g/mol Calculated
Not assigned in public

CAS Number N/A

databases

Expected to be a white to off-
Appearance white crystalline powder or [4][5]

solid.

Expected to be in the range of
Melting Point 120-160 °C, likely with [41[6]

decomposition.

Expected to be soluble in
common organic solvents like
N DMF, NMP, and DMSO. Fmoc-
Solubility ] ) [3]
protected amino acids
generally exhibit good

solubility in these solvents.

. Typically supplied at 295% or
Purity _ [5]
>98% purity (HPLC).

Contains a chiral center at the
C3 position with an (R)
o configuration, making it crucial
Chirality , [4]
for the synthesis of
enantiomerically pure

compounds.

Application in Solid-Phase Peptide Synthesis
(SPPS)
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The primary application of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is as a building block in
Fmoc-based solid-phase peptide synthesis. The process involves the sequential addition of
amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

[7]
The key advantages of the Fmoc strategy include:

» Mild Deprotection Conditions: The Fmoc group is removed with a mild base, typically a
solution of 20% piperidine in DMF, which preserves acid-labile functionalities on the peptide
and the resin linker.[2][7]

o Reduced Side Reactions: The mild conditions minimize the risk of side reactions like chain
cleavage or modification of sensitive amino acids.[3]

o Ease of Monitoring: The cleavage of the Fmoc group releases a dibenzofulvene-piperidine
adduct, which has a strong UV absorbance, allowing for real-time monitoring of the
deprotection step.[2]

General SPPS Workflow

The incorporation of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid into a peptide sequence
follows a standard cycle of deprotection, activation, and coupling.
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SPPS cycle for incorporating a new amino acid.

Synthesis Protocol

The synthesis of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is typically a two-stage process:
first, the synthesis of the unprotected amino acid, followed by the protection of the amino group
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with an Fmoc reagent.

Stage 1: Synthesis of (R)-3-Amino-4-(2-furyl)-butyric
acid (Hypothetical Route)

A plausible synthetic route can be adapted from methods used for similar 3-amino acids. One
common approach is the asymmetric addition of a nucleophile to a suitable a,3-unsaturated
ester, followed by hydrolysis.

Step-by-Step Methodology:

o Preparation of the Chiral Auxiliary Conjugate: React trans-crotonyl chloride with a chiral
auxiliary, such as (R)-4-benzyl-2-oxazolidinone, in the presence of a base (e.g.,
triethylamine) in an anhydrous solvent (e.g., dichloromethane) to form the corresponding N-
crotonyl oxazolidinone.

» Asymmetric Conjugate Addition: Prepare an organocuprate reagent from 2-furyllithium
(generated from furan and n-butyllithium) and copper(l) cyanide. React this cuprate with the
N-crotonyl oxazolidinone derivative at low temperature (e.g., -78 °C) in THF. This step
establishes the stereocenter at the C3 position.

o Cleavage of the Chiral Auxiliary: After the reaction is complete, cleave the chiral auxiliary
from the product using a mild hydrolytic agent, such as lithium hydroxide in a mixture of THF
and water, to yield the free (R)-3-Amino-4-(2-furyl)-butyric acid.

 Purification: Purify the resulting amino acid by recrystallization or column chromatography.

Stage 2: Fmoc Protection

A standard and efficient method for the N-Fmoc protection of amino acids involves the use of
Fmoc-chloride (Fmoc-Cl) or Fmoc-N-hydroxysuccinimide ester (Fmoc-OSu) in an aqueous
basic solution.[3][9]

Step-by-Step Methodology:

¢ Dissolution: Dissolve (R)-3-Amino-4-(2-furyl)-butyric acid (1 equivalent) in a mixture of 1,4-
dioxane and a 10% aqueous sodium carbonate or sodium bicarbonate solution.[10]
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Addition of Fmoc Reagent: Cool the solution in an ice bath (0-5 °C). Add a solution of Fmoc-
Cl (approximately 1.1 equivalents) in dioxane dropwise while maintaining the temperature
and vigorously stirring.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
(typically 2-4 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, pour the mixture into ice-cold water and acidify to a
pH of ~2 using 1 M HCI. This will precipitate the Fmoc-protected amino acid.

Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be further purified
by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure
Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid as a solid.[9]
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General synthetic workflow for the preparation of the title compound.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1310868/docs?utm_src=pdf-body-img#introduction-a-unique-building-block-for-peptide-and-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

The toxicological properties of Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid have not been
extensively studied. Therefore, it should be handled with the standard precautions for
laboratory chemicals.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area or a chemical fume hood.

o Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents. For long-term stability, storage at 0-8 °C is recommended.

[4115]

» Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is a valuable, non-canonical amino acid for
advanced peptide synthesis and drug discovery. Its unique furan moiety offers opportunities to
modulate the biological and physical properties of peptides, while the Fmoc group ensures its
seamless integration into established SPPS protocols. The synthetic pathways, though
requiring careful control of stereochemistry, are based on well-understood organic chemistry
principles. As research into novel peptide therapeutics continues to expand, the demand for
specialized building blocks like this will undoubtedly grow, making a thorough understanding of
its chemical properties essential for innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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